Cas no 280748-43-8 (1H-Pyrrole-2-carboxylicacid, 5-formyl-4-methyl-)
280748-43-8 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 5-formyl-4-methyl-
CAS No:280748-43-8
MF:C7H7NO3
MW:153.135381937027
CID:248290
PubChem ID:9898884
Update Time:2025-04-19
1H-Pyrrole-2-carboxylicacid, 5-formyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylicacid, 5-formyl-4-methyl-
- 5-formyl-4-methyl-1H-pyrrole-2-carboxylic acid
- AKOS006311335
- DTXSID50432493
- SCHEMBL4465333
- 4-methyl-5-formyl-2-pyrrolecarboxylic acid
- 280748-43-8
- KSDGAOCOGSTQKI-UHFFFAOYSA-N
- 4-methyl -5-formyl-2-pyrrolecarboxylic acid
-
- Inchi: 1S/C7H7NO3/c1-4-2-5(7(10)11)8-6(4)3-9/h2-3,8H,1H3,(H,10,11)
- InChI Key: KSDGAOCOGSTQKI-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C)=C(C=O)N1)=O
Computed Properties
- Exact Mass: 152.03478
- Monoisotopic Mass: 153.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.414
- Boiling Point: 389.6°Cat760mmHg
- Flash Point: 189.4°C
- Refractive Index: 1.644
- PSA: 67.26
1H-Pyrrole-2-carboxylicacid, 5-formyl-4-methyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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